Cas no 2228711-99-5 (tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228711-99-5
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 6341389
• PubChem ID: 165623335
• Update Time: 2025-05-23

tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1871472
• tert-butyl N-[1-(5-bromopyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
• 2228711-99-5

• Inchi： 1S/C13H17BrN2O3/c1-13(2,3)19-12(18)16(4)11(8-17)10-6-5-9(14)7-15-10/h5-8,11H,1-4H3
• InChI Key： ALEHWDJQXUCQAV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.04225g/mol
• Monoisotopic Mass: 328.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228711-99-5)

Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228711-99-5, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate consists of a carbamate group attached to a tert-butyl moiety, which enhances its stability and reactivity. The presence of a brominated pyridine ring (5-bromopyridin-2-yl) introduces additional functional sites that can be exploited for various chemical modifications. This structural complexity makes the compound an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives due to their diverse biological activities. Pyridine-based compounds have shown potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The bromine atom in the pyridine ring not only serves as a handle for further functionalization but also contributes to the compound's interaction with biological targets. This dual functionality has made Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate a focal point in medicinal chemistry research.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carbamate group and the tert-butyl moiety provide stability, while the brominated pyridine ring offers opportunities for selective modifications. These features have led to its use in the synthesis of various pharmacophores, which are essential for designing drugs with specific biological activities. Researchers have leveraged these properties to develop novel inhibitors and agonists targeting key enzymes and receptors involved in disease pathways.

Recent studies have highlighted the importance of Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate in the development of small-molecule drugs. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine atom in the pyridine ring has been particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery.

The compound's stability under various reaction conditions has also made it a preferred choice for synthetic chemists. The tert-butyl group provides excellent leaving group properties, allowing for facile removal during synthetic transformations. This stability ensures that the compound remains intact throughout multi-step syntheses, making it an efficient tool for constructing complex molecular architectures.

In addition to its synthetic utility, Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate has shown promise in preclinical studies. Researchers have demonstrated its ability to modulate key biological pathways by interacting with target proteins and enzymes. These interactions have been investigated using both computational modeling and experimental techniques, providing insights into its mechanism of action. The results from these studies suggest that this compound could be a valuable lead compound for further drug development.

The pharmaceutical industry has taken note of the potential of Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate and is actively exploring its applications in various therapeutic areas. Companies are investing in research to optimize its pharmacokinetic properties and enhance its bioavailability. By leveraging advanced computational methods and high-throughput screening techniques, researchers aim to identify derivatives with improved efficacy and reduced side effects.

The future prospects of Tert-butyl N-1-(5-bromopyridin-2-yl)-2-oxoethyl-N-methylcarbamate are promising, given its unique structural features and biological potential. As more research is conducted, new applications and uses will likely emerge, further solidifying its role as a key intermediate in pharmaceutical chemistry. The compound's versatility makes it an indispensable tool for chemists and biologists working on cutting-edge drug discovery projects.